Cas no 115-61-7 (Tachysterol (>90%))

Tachysterol (>90%) structure
Tachysterol (>90%) structure
Product Name:Tachysterol (>90%)
CAS No:115-61-7
MF:C28H44O
MW:396.648368835449
CID:181631
Update Time:2025-04-19

Tachysterol (>90%) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ol,3-[(1E)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexen-1-yl]-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
    • (6E,22E)-(3R)-9,10-secoergosta-5(10),6,8,22-tetraen-3-ol
    • (3S,6E,22E)-9,10-Secoergosta-5(10),6,8,22-tetraen-3-ol
    • 3-Cyclohexen-1-ol,3-[(1E)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexen-1-yl]-1H-in
    • Tachysterol
    • Acetyldinaline
    • Goe 5549
    • N-acetyldinaline
    • Tacedinalina
    • tacedinaline
    • Tachysterin2
    • Tachysterol2
    • taxisterol2
    • Einecs 204-096-7
    • (6E,22E)-9,10-Secoergosta-5(10),6,8,22-tetrene-3β-ol
    • (6E,22E)-9,10-Secoergosta-5(10),6,8,22-tetraen-3β-ol
    • 9,10-Secoergosta-5(10),6,8,22-tetraen-3-ol, (3.beta.,6E,22E)-
    • Tachysterol (>90%)
    • Inchi： 1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h8-10,12-13,19-20,22,25-27,29H,7,11,14-18H2,1-6H3/b10-9+,13-12+/t20-,22+,25-,26+,27-,28+/m0/s1
    • InChI Key： XQFJZHAVTPYDIQ-LETJEVNCSA-N
    • SMILES： O[C@H]1CCC(C)=C(C1)/C=C/C1=CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

  • Exact Mass: 396.33900
  • Monoisotopic Mass: 396.339216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.2

Experimental Properties

  • Density: 0.9784 (rough estimate)
  • Boiling Point: 460.3°C (rough estimate)
  • Flash Point: 218.1°C
  • Refractive Index: 1.5100 (estimate)
  • PSA: 20.23000
  • LogP: 7.64100
  • Specific Rotation: D18 -70° (24.6 mg in 2 ml petr ether); 18546 -86.3° (petr ether)

Tachysterol (>90%) Pricemore >>

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